N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide hydrochloride

• IUPAC Name: N-(4-fluorophenyl)-2-piperazin-1-ylacetamide;hydrochloride
• InChI: InChI=1S/C12H16FN3O.ClH/c13-10-1-3-11(4-2-10)15-12(17)9-16-7-5-14-6-8-16;/h1-4,14H,5-9H2,(H,15,17);1H
• InChI Key: JFMBLQVGSLQLMC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC(=O)NC2=CC=C(C=C2)F.Cl
• Molecular Formula: C12H17ClFN3O
• Molecular Weight: 273.73 g/mol
• CAS No.: 1052418-64-0

Description

Chemical Reactions Analysis

The chemical reactions involving “N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide hydrochloride” are not specified in the sources I found.

Scientific Research Applications

Piperazine Derivatives in Scientific Research

Piperazine and its derivatives have been explored extensively in scientific research due to their versatile chemical properties and potential therapeutic applications. One primary area of interest is their role in developing new psychoactive substances and pharmaceuticals. For instance, piperazine derivatives are investigated for their pharmacological activities, including their potential as central nervous system agents, their interaction with serotonin receptors, and their metabolism in the human body.

New Psychoactive Substances and Pharmacokinetics

Studies have examined the prevalence, metabolism, and pharmacokinetics of new psychoactive substances, including piperazine derivatives. For example, research on the metabolism of acetaminophen (a commonly used analgesic) has revealed insights into its pharmacokinetics and the identification of metabolites that might have implications for human biomonitoring and the assessment of drug exposure (David et al., 2020).

PET Imaging and Biomarker Development

Piperazine derivatives have also been employed in developing radiopharmaceuticals for positron emission tomography (PET) imaging. For instance, compounds targeting specific receptors or enzymes in the brain can aid in diagnosing and studying neurological diseases. This research area aims to develop non-invasive imaging techniques to visualize biological processes at the molecular level in living organisms (Beinat et al., 2020).

Chemotherapy and Supportive Care

In oncology, research into supportive care treatments aims to mitigate chemotherapy-induced side effects. For instance, glutamine supplementation has been studied for its potential to reduce intestinal toxicity induced by fluorouracil, a common chemotherapeutic agent (Daniele et al., 2001). Such studies contribute to improving the quality of life for patients undergoing cancer treatment.

Future Directions

The future directions of research and development involving “N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide hydrochloride” are not specified in the sources I found.